2-(3-fluorobenzyl)-4-[2-(1H-tetrazol-5-yl)benzoyl]morpholine

• IUPAC Name: [2-[(3-fluorophenyl)methyl]morpholin-4-yl]-[2-(2H-tetrazol-5-yl)phenyl]methanone
• InChI: InChI=1S/C19H18FN5O2/c20-14-5-3-4-13(10-14)11-15-12-25(8-9-27-15)19(26)17-7-2-1-6-16(17)18-21-23-24-22-18/h1-7,10,15H,8-9,11-12H2,(H,21,22,23,24)
• InChI Key: WGEBYRAOEBRRHC-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)C2=CC=CC=C2C3=NNN=N3)CC4=CC(=CC=C4)F
• Molecular Formula: C19H18FN5O2
• Molecular Weight: 367.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the morpholine ring, followed by the attachment of the benzyl and benzoyl groups. The fluorine and tetrazolyl groups would likely be added in subsequent steps. The exact synthesis process would depend on the specific reactions used and the order in which the groups are added.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of the atoms and the bonds between them. The morpholine ring would provide a rigid, cyclic structure, while the benzyl and benzoyl groups would add additional rings to the structure. The fluorine and tetrazolyl groups would likely affect the electronic structure of the molecule, potentially influencing its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The morpholine ring is relatively stable, but can participate in reactions involving the nitrogen or oxygen atoms. The benzyl and benzoyl groups can also participate in various reactions, particularly those involving the phenyl rings or the carbonyl group of the benzoyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its stability and affect its polarity. The tetrazolyl group could potentially make the compound more acidic.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, it might interact with biological molecules in the body to produce a therapeutic effect.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on its reactivity and the specific conditions under which it is handled. Proper safety precautions should always be taken when handling chemical compounds.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in a variety of fields, including medicinal chemistry, materials science, or chemical synthesis.